Cas no 93953-87-8 (1,3-Benzodioxepin,4,5-dihydro-2-methyl-)

• Product Name: 1,3-Benzodioxepin,4,5-dihydro-2-methyl-
• CAS No: 93953-87-8
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 797515
• Update Time: 2024-02-01

1,3-Benzodioxepin,4,5-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxepin,4,5-dihydro-2-methyl-
• 1,3-Benzodioxepin,4,5-dihydro-2-methyl-(9CI)

• Inchi： 1S/C10H12O2/c1-8-11-7-6-9-4-2-3-5-10(9)12-8/h2-5,8H,6-7H2,1H3
• InChI Key： UNITUMONYGDTGX-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2CCOC1C

Computed Properties

• Exact Mass: 164.084
• Monoisotopic Mass: 164.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2